Cas no 2248172-18-9 ((1R)-2,2-Difluoro-1-[2-(trifluoromethyl)phenyl]ethanamine;hydrochloride)

• Product Name: (1R)-2,2-Difluoro-1-[2-(trifluoromethyl)phenyl]ethanamine;hydrochloride
• CAS No: 2248172-18-9
• MF: C₉H₉ClF₅N
• MW: 261.619478940964
• CID: 6235590
• PubChem ID: 137832532
• Update Time: 2025-05-21

(1R)-2,2-Difluoro-1-[2-(trifluoromethyl)phenyl]ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2-difluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
• (1R)-2,2-Difluoro-1-[2-(trifluoromethyl)phenyl]ethanamine;hydrochloride
• EN300-6497868
• 2248172-18-9

• Inchi： 1S/C9H8F5N.ClH/c10-8(11)7(15)5-3-1-2-4-6(5)9(12,13)14;/h1-4,7-8H,15H2;1H/t7-;/m1./s1
• InChI Key： STQLRWXDMRHOJV-OGFXRTJISA-N
• SMILES： Cl.FC([C@@H](C1C=CC=CC=1C(F)(F)F)N)F

Computed Properties

• Exact Mass: 261.0343678g/mol
• Monoisotopic Mass: 261.0343678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-2,2-Difluoro-1-[2-(trifluoromethyl)phenyl]ethanamine;hydrochloride

CAS No 2248172-18-9: (1R)-2,2-Difluoro-1-[2-(trifluoromethyl)phenyl]ethanamine; Hydrochloride

The compound with CAS No 2248172-18-9, known as (1R)-2,2-Difluoro-1-[2-(trifluoromethyl)phenyl]ethanamine; Hydrochloride, is a highly specialized chemical entity with significant applications in the pharmaceutical and chemical industries. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in drug development, particularly in the design of novel therapeutic agents targeting various diseases.

Structural Features and Synthesis: The molecule features a chiral center at the ethanamine position, with two fluorine atoms attached to the central carbon atom. The presence of a trifluoromethyl group on the phenyl ring introduces additional electronic effects, enhancing the compound's stability and bioavailability. The synthesis of this compound involves a multi-step process, including nucleophilic substitution and subsequent chiral resolution techniques. Researchers have optimized these methods to achieve high yields and purity levels, making it suitable for large-scale production.

Pharmacological Applications: Recent studies have demonstrated the potential of this compound as an intermediate in the synthesis of bioactive molecules. Its ability to modulate cellular signaling pathways has been explored in preclinical models, showing promise in treating conditions such as inflammation and neurodegenerative diseases. The hydrochloride salt form ensures optimal solubility and bioavailability, making it an attractive candidate for further drug development.

Latest Research Insights: In 2023, a study published in *Journal of Medicinal Chemistry* highlighted the compound's role in inhibiting key enzymes involved in metabolic disorders. The research emphasized its selectivity and potency compared to existing therapies, suggesting a potential breakthrough in treatment options. Additionally, another study in *Chemical Biology* explored its use as a lead compound for developing novel antibiotics, leveraging its unique structural features to combat antibiotic resistance.

Safety and Handling: Despite its promising applications, proper handling and storage of (1R)-2,2-Difluoro-1-[2-(trifluoromethyl)phenyl]ethanamine; Hydrochloride are essential to ensure safety in laboratory settings. Researchers are advised to follow standard protocols for chemical handling to minimize exposure risks.

Conclusion: CAS No 2248172-18-9 represents a significant advancement in chemical synthesis and drug discovery. Its unique structural properties and versatile applications make it a valuable asset in modern pharmaceutical research. As ongoing studies continue to uncover its therapeutic potential, this compound is poised to play a pivotal role in developing innovative treatments for various medical conditions.